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Compound of Interest

Compound Name: Stearoyl coenzyme A lithium

Cat. No.: B15545846 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential safety and

logistical information for the proper disposal of Stearoyl coenzyme A lithium salt, a crucial

reagent in metabolic studies.

Operational Plan: Handling and Storage
Proper handling and storage are the first steps in a safe disposal process. Stearoyl coenzyme
A lithium salt should be handled by trained personnel familiar with its properties.

Storage:

Store in a cool, dry, well-ventilated area in original, tightly sealed containers.[1][2]

The recommended storage temperature is -20°C.[3]

Protect containers from physical damage and inspect regularly for leaks.[1]

Store away from incompatible materials and foodstuff containers.[1]

Handling:

Avoid contact with skin and eyes.[1][2]

Use in a well-ventilated area and avoid generating dust.[1][2]
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Wear appropriate personal protective equipment (PPE), including gloves, eye shields, and a

dust mask (type N95 in the US).

Wash hands thoroughly after handling.[4]

Quantitative Data Summary
Property Value Source

Molecular Formula C₃₉H₇₀N₇O₁₇P₃S·xLi [3]

Molecular Weight 1034.00 g/mol (free acid basis) [3][5]

Purity ≥90% or ≥95% (lot specific) [3][5]

Storage Temperature -20°C [3]

Appearance
White to slight yellow

lyophilized powder
[3]

Solubility Soluble in water [3]

WGK (Water Hazard Class)
WGK 3 (highly hazardous to

water)

Storage Class 11 (Combustible Solids)

Disposal Plan: Step-by-Step Procedure
All waste disposal must comply with local, state, and federal regulations.[4] Do not discharge

into sewers or waterways.[4]

Step 1: Personal Protective Equipment (PPE) Confirmation

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

chemical-resistant gloves, safety glasses or goggles, and a lab coat. A dust mask (N95 or

equivalent) should be worn if there is a risk of generating dust.

Step 2: Waste Collection
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Collect waste Stearoyl coenzyme A lithium salt and any contaminated materials (e.g.,

weighing paper, pipette tips) in a suitable, labeled, and sealed container.[1][2]

For spills, use dry clean-up procedures to avoid generating dust.[1] Sweep or vacuum up the

material and place it in the designated waste container.[2]

If a wet cleanup is necessary, prevent runoff from entering drains.[1] Collect all wash water

for treatment and disposal.[4]

Step 3: Waste Disposal

The primary disposal method should be through a licensed hazardous waste disposal

company.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

and to arrange for pickup.

If a suitable treatment or disposal facility is not readily available, the following options may be

considered in consultation with a licensed waste management authority:[1][4]

Incineration: In a licensed apparatus after mixing with a suitable combustible material.[1]

[4]

Landfill: Burial in a licensed landfill.[1][4]

Step 4: Decontamination

Thoroughly decontaminate any equipment used in the handling and disposal process.

Decontaminate empty containers. Observe all label safeguards until containers are cleaned

and destroyed.[1][4]

Experimental Workflow: Disposal of Stearoyl
Coenzyme A Lithium Salt
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Caption: Workflow for the proper disposal of Stearoyl coenzyme A lithium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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